2,6-dioxo-7-(oxolan-2-ylmethyl)-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaene-5-carbonitrile

• CAS No.: 748785-27-5
• Molecular Formula: C17H14N4O3
• Molecular Weight: 322.32 g/mol
• IUPAC Name: 2,6-dioxo-7-(oxolan-2-ylmethyl)-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaene-5-carbonitrile
• InChI: InChI=1S/C17H14N4O3/c18-9-11-8-13-15(19-14-5-1-2-6-20(14)17(13)23)21(16(11)22)10-12-4-3-7-24-12/h1-2,5-6,8,12H,3-4,7,10H2
• InChI Key: LZWKFLBGFCLWMD-UHFFFAOYSA-N
• Canonical SMILES: C1CC(OC1)CN2C3=C(C=C(C2=O)C#N)C(=O)N4C=CC=CC4=N3

Description

The compound 2,6-dioxo-7-(oxolan-2-ylmethyl)-1,7,9-triazatricyclo[8.4.0.0³,⁸]tetradeca-3(8),4,9,11,13-pentaene-5-carbonitrile is a complex polycyclic molecule featuring a tricyclic core with fused nitrogen-containing heterocycles. Key structural elements include:

• Tricyclic framework: A fused system of 8-, 4-, and 0-membered rings (as per the IUPAC notation), forming a rigid scaffold.
• Substituents: Oxolan-2-ylmethyl group: A tetrahydrofuran-derived substituent at position 7, which may enhance solubility in polar solvents.
• Functional groups: Two ketone groups (2,6-dioxo) and three nitrogen atoms within the heterocyclic system.

Preparation Methods

Synthetic Routes:

Reaction Conditions:

Industrial Production:

Chemical Reactions Analysis

Common Reagents and Conditions:

Major Products:

Scientific Research Applications

Biology and Medicine:

Mechanism of Action

Comparison with Similar Compounds

Table 1: Key Comparative Data

Compound Name	Core Structure	Substituents	Key Functional Groups	Molecular Weight*	Potential Applications	Reference
Target Compound	1,7,9-Triazatricyclo[8.4.0.0³,⁸]	Oxolan-2-ylmethyl (position 7)	2,6-dioxo, carbonitrile (position 5)	~380–400 g/mol	Pharmaceuticals, materials	—
Ethyl 6-acetylimino-7-benzyl-2-oxo-1,7,9-triazatricyclo[8.4.0.0³,⁸]tetradeca-3(8),4,9,11,13-pentaene-5-carboxylate	1,7,9-Triazatricyclo[8.4.0.0³,⁸]	Benzyl (position 7), acetylimino (position 6)	Ester (position 5), 2-oxo	~480–500 g/mol	Organic synthesis intermediates
DTCPB (Benzo[c][1,2,5]thiadiazole-4-carbonitrile derivative)	Benzo-thiadiazole	Di-p-tolylamino phenyl	Carbonitrile, thiadiazole	~450–470 g/mol	Optoelectronic materials
Diethyl 8-cyano-7-(4-nitrophenyl)-2-oxo-3-phenethyl-tetrahydroimidazo[1,2-a]pyridine-5,6-dicarboxylate	Tetrahydroimidazo-pyridine	4-Nitrophenyl, phenethyl	Carbonitrile, ester, nitro	~550–570 g/mol	Synthetic intermediates

*Molecular weights are estimated based on structural formulas.

Substituent Effects on Physicochemical Properties

• Oxolan-2-ylmethyl vs. Benzyl () :

  • The oxolan group (tetrahydrofuran-derived) introduces oxygen-based polarity, likely improving solubility in polar aprotic solvents (e.g., DMSO, acetone) compared to the hydrophobic benzyl group .
  • The benzyl group may enhance π-π stacking interactions in solid-state materials.
• Carbonitrile vs. Ester ( vs. The ester group (Ethyl 6-acetylimino...carboxylate) offers hydrolytic instability under basic conditions, limiting its utility in aqueous environments .

• Heteroatom Variation () :

  • Benzo-thiadiazole derivatives (e.g., DTCPB) exhibit enhanced electron-deficient character due to sulfur and nitrogen atoms, making them suitable for charge transport in organic electronics .
  • The Target Compound’s triazatricyclic core may provide greater rigidity, favoring binding to biological targets (e.g., enzymes).

Research Findings and Implications

• Structural Rigidity : The tricyclic core of the Target Compound may confer stability against metabolic degradation compared to simpler bicyclic analogues (e.g., ’s thiadiazolyl cephalosporins) .
• Electronic Properties : The carbonitrile group’s electron-withdrawing nature aligns with trends in optoelectronic materials (e.g., DTCTB in ), though direct data on the Target Compound’s conductivity is lacking .
• Solubility : The oxolan substituent likely improves solubility over purely aromatic analogues (e.g., ’s dithia-azatetracyclo derivatives), which could enhance bioavailability in drug design .

Biological Activity

The compound 2,6-dioxo-7-(oxolan-2-ylmethyl)-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaene-5-carbonitrile (CAS No. 748785-27-5) exhibits unique structural characteristics that contribute to its diverse biological activities. This article reviews the biological activity of this compound based on recent studies and findings.

Chemical Structure and Properties

This compound features a complex tricyclic structure with multiple functional groups including dioxo and carbonitrile moieties. The presence of three nitrogen atoms in its triazatricyclo framework enhances its chemical reactivity and potential biological interactions.

Biological Activities

Preliminary studies indicate that compounds with similar structural motifs may exhibit a range of biological activities:

• Antimicrobial Activity : Compounds with triazole rings often show significant antimicrobial properties.
• Anticancer Potential : Similar structures have been linked to anticancer activities due to their ability to inhibit tumor growth.
• Enzyme Inhibition : The nitrogen-rich rings in related compounds act as effective enzyme inhibitors.

Comparative Analysis of Similar Compounds

The following table summarizes the biological activities of compounds structurally similar to 2,6-dioxo-7-(oxolan-2-ylmethyl)-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaene-5-carbonitrile:

Compound Name	Structural Features	Biological Activity
1H-Triazole Derivatives	Triazole ring	Antimicrobial
Dihydroxyquinoline	Hydroxy groups	Anticancer
Pyrimidine-based Compounds	Nitrogen-rich rings	Enzyme inhibitors

This table highlights the unique combination of structural features in 2,6-dioxo-7-(oxolan-2-ylmethyl)-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaene-5-carbonitrile that may confer distinct properties not found in simpler analogs.

Case Studies and Research Findings

Research has explored various aspects of the biological activity of this compound:

• Synthesis and Characterization : Studies have outlined synthetic pathways for creating this compound and characterized its chemical properties.
• In Vitro Studies : Initial in vitro experiments suggest that this compound may inhibit specific cancer cell lines effectively.
• Mechanism of Action : Investigations into the mechanism of action indicate that it may act by disrupting cellular processes involved in cell proliferation and survival.